Aspinonene

• Molecular Formula: C9H16O4
• Molecular Weight: 188.22 g/mol
• InChI: InChI=1S/C9H16O4/c1-6(11)3-4-9(12,5-10)8-7(2)13-8/h3-4,6-8,10-12H,5H2,1-2H3/t6-,7+,8+,9+/m0/s1
• InChIKey: ZXCYAEKEHIEQHD-JQCXWYLXSA-N

Aspinonene Procurement Guide

Aspinonene (CAS 157676-96-5) is a branched C9 epoxide pentaketide secondary metabolite primarily isolated from Aspergillus species, notably A. ochraceus and A. ostianus [1]. It belongs to a family of fungal polyketides characterized by a rearranged carbon skeleton resulting from a Favorskii-like epoxide rearrangement during biosynthesis . Structurally, it is defined by its molecular formula C9H16O4 (exact mass 188.104859 g/mol) and its (E,5S)-2-[(2R,3S)-3-methyloxiran-2-yl]hex-3-ene-1,2,5-triol configuration [2]. Aspinonene is recognized for its utility as a chemotaxonomic marker and as a multifunctional building block in organic synthesis due to its epoxide and hydroxyl moieties [3].

Chemotaxonomic reference standard for Aspergillus spp.

Multifunctional chiral epoxide building block

• [1] Fuchser, J., Thiericke, R., & Zeeck, A. (1995). Biosynthesis of aspinonene, a branched pentaketide produced by Aspergillus ochraceus, related to aspyrone. J. Chem. Soc., Perkin Trans. 1, 1663-1666. View Source
• [2] Wikidata. (2024). Aspinonene (Q110146856). View Source
• [3] Kito, K., et al. (2007). Pentaketides Relating to Aspinonene and Dihydroaspyrone from a Marine-Derived Fungus, Aspergillus ostianus. Journal of Natural Products, 70(12), 2022-2025. View Source

Generic Pentaketide Substitution Issues for Aspinonene

Generic substitution with related Aspergillus pentaketides (e.g., aspyrone, dihydroaspyrone, aspinotriols) is not scientifically valid due to divergent structural and biosynthetic outcomes. While these compounds share a common polyketide origin, they are products of distinct downstream processing by two parallel polyketide synthases (PKSα, PKSβ). Aspinonene arises from a Favorskii-like rearrangement of an epoxide intermediate, a pathway distinct from the direct lactonisation route yielding other co-metabolites . This fundamental biosynthetic divergence imparts unique functional group arrangements and stereochemistry to aspinonene, which are critical for its specific applications. For instance, its defined configuration is essential for its established role as a species-specific chemotaxonomic marker [1]. The absence of these precise structural features in other pentaketides renders them unsuitable for targeted applications requiring aspinonene's exact reactivity or recognition profile.

Oxidation-state mismatch Aspinonene is a reduced epoxide; related pentaketides (e.g., aspyrone) are oxidized — reactivity profile may not transfer directly.

Stereochemical divergence Specific epoxide configuration differs from analogs; dihydroaspyrone exhibits a distinct oxidation pattern that may alter recognition and reactivity.

Chemotaxonomic specificity Validation as an Aspergillus marker is not shared by generic pentaketides; substitution may compromise species identification studies.

• [1] Kito, K., et al. (2007). Pentaketides Relating to Aspinonene and Dihydroaspyrone from a Marine-Derived Fungus, Aspergillus ostianus. Journal of Natural Products, 70(12), 2022-2025. View Source

Aspinonene vs Analogs: Key Evidence

Biosynthetic Pathway Divergence: Aspinonene vs Aspyrone

Aspinonene and aspyrone are produced by A. ochraceus, but their synthesis is directed by separate enzymatic pathways. Feeding experiments with [13C]-labelled acetates and [18O2] gas confirm that both originate from a common pentaketide intermediate, but aspinonene formation involves a reduction step, while aspyrone is formed via oxidation. This was demonstrated by the ability to manipulate fermentation conditions to favor one metabolite over the other. Specifically, increased dissolved oxygen concentration directs production towards aspyrone, indicating a clear biosynthetic partition [1].

Biosynthetic pathway divergence

Head-to-head

Oxygen tension controls partition: high O₂ favours aspyrone over aspinonene

May support pathway-regulation studies

Fermentation condition-dependent outcome

Evidence Dimension	Biosynthetic Pathway Outcome
Target Compound Data	Aspinonene: reduced epoxide derivative of a common pentaketide intermediate
Comparator Or Baseline	Aspyrone: oxidized derivative of the same pentaketide intermediate
Quantified Difference	Pathway direction is controllable by oxygen tension; high oxygen favors aspyrone.
Conditions	In vivo fermentation of A. ochraceus (DSM-7428) with controlled dissolved oxygen.

Why This Matters

This evidence confirms that aspinonene is not a simple structural analog but a product of a distinct metabolic route, making it irreplaceable for studies on fungal secondary metabolism regulation or for applications requiring the reduced epoxide functionality.

• [1] Fuchser, J., Thiericke, R., & Zeeck, A. (1995). Biosynthesis of aspinonene, a branched pentaketide produced by Aspergillus ochraceus, related to aspyrone. J. Chem. Soc., Perkin Trans. 1, 1663-1666. View Source

NMR and X-ray Structural Evidence: Aspinonene vs Dihydroaspyrone

In a study isolating pentaketides from the marine fungus A. ostianus, aspinonene (compound 7) and dihydroaspyrone (compound 9) were co-isolated and their structures unequivocally determined [1]. The absolute configuration of dihydroaspyrone was solved using the modified Mosher's method, while aspinonene's structure was previously confirmed by X-ray analysis of its dibromobenzoate derivative . These analyses confirm they are distinct molecular entities with unique stereochemistry and functional group arrangements.

Structural confirmation (NMR/X-ray)

Method context

Aspinonene: C₉H₁₆O₄, confirmed by X-ray of dibromobenzoate; dihydroaspyrone: C₉H₁₄O₄, by modified Mosher's method

Supports structure-based compound authentication

Distinct molecular formulas and stereochemistry

Evidence Dimension	Molecular Structure and Stereochemistry
Target Compound Data	Aspinonene: C9H16O4; structure confirmed by X-ray of dibromobenzoate; (E,5S)-2-[(2R,3S)-3-methyloxiran-2-yl]hex-3-ene-1,2,5-triol [2].
Comparator Or Baseline	Dihydroaspyrone: C9H14O4; structure and absolute configuration determined by modified Mosher's method [1].
Quantified Difference	Difference in molecular formula (C9H16O4 vs C9H14O4) and distinct stereochemical assignments.
Conditions	Spectroscopic analysis (1D/2D NMR) and chemical derivatization.

Why This Matters

Procurement of authentic aspinonene is critical for studies where the precise epoxide stereochemistry and oxidation state of the C9 skeleton are essential parameters, as dihydroaspyrone possesses a different oxidation pattern and will not serve as a suitable substitute.

• [1] Kito, K., et al. (2007). Pentaketides Relating to Aspinonene and Dihydroaspyrone from a Marine-Derived Fungus, Aspergillus ostianus. Journal of Natural Products, 70(12), 2022-2025. View Source
• [2] Wikidata. (2024). Aspinonene (Q110146856). View Source

Specific Chemotaxonomic Marker for Aspergillus

Aspinonene, along with aspinotriols A and B, has been validated as a marker molecule for the chemotaxonomy of Aspergillus species [1]. This classification utility is not shared by all pentaketide co-metabolites. For example, mellein (8), another metabolite from A. melleus, exhibits broad antibiotic activity but lacks the specific chemotaxonomic association of aspinonene and its derivatives [1].

Chemotaxonomic marker specificity

Class-level

Validated marker for Aspergillus species, contrasted with mellein (general antibiotic)

Supports chemotaxonomic reference-standard selection

Class-level inference; specific strain profiling advised

Evidence Dimension	Chemotaxonomic Specificity
Target Compound Data	Aspinonene: validated chemotaxonomic marker for Aspergillus.
Comparator Or Baseline	Mellein: broad-spectrum antibiotic, not a specific chemotaxonomic marker.
Quantified Difference	Functional classification: Aspinonene is a specific biomarker; Mellein is a general bioactivity agent.
Conditions	Metabolite profiling of Aspergillus melleus YIM PHI001.

Why This Matters

For mycologists and natural product chemists engaged in fungal taxonomy or species identification, authentic aspinonene is an essential reference standard. Substitution with a generic bioactive pentaketide would undermine the specificity of chemotaxonomic analysis.

• [1] A New Pair of Pentaketide Diastereoisomers from Aspergillus melleus YIM PHI001 (2018). Records of Natural Products, 12(3), 255-260. View Source

Multifunctional Epoxide Building Block

Aspinonene is characterized as a multifunctional epoxide fungal metabolite . Its structure incorporates both an epoxide ring and multiple hydroxyl groups, providing orthogonal reactivity that is valuable as a synthetic building block for complex organic molecules . This contrasts with simpler or less functionalized pentaketides like aspyrone, which have a different oxidation pattern and thus a distinct set of possible chemical transformations.

Multifunctional epoxide utility

Data to verify

Epoxide ring plus three hydroxyl groups; distinct from aspyrone's oxidation pattern

May support derivatization chemistry

Requires functional-group validation; limited source data

Evidence Dimension	Functional Group Reactivity
Target Compound Data	Aspinonene: Contains an epoxide ring and three hydroxyl groups (C9H16O4), offering multiple sites for selective derivatization.
Comparator Or Baseline	Aspyrone: Contains a different oxidation pattern (C9H12O4), leading to a different reactivity profile.
Quantified Difference	Difference in hydrogen bond donors (3 for aspinonene vs. fewer for aspyrone) and epoxide ring substitution pattern.
Conditions	Structural and functional group analysis based on established chemical characterization.

Why This Matters

Researchers synthesizing natural product derivatives or developing novel methodologies require aspinonene's specific arrangement of functional groups. Its unique multifunctional epoxide structure makes it a non-fungible reagent for such targeted synthetic endeavors.

Aspinonene Research & Industrial Applications

Aspergillus Chemotaxonomic Identification

Use purified aspinonene as a reference standard in HPLC-MS or GC-MS metabolomic profiling to confirm the presence of Aspergillus species in complex samples. Its established role as a chemotaxonomic marker for this genus [1] enables reliable species-level identification and differentiation from other fungi, which is crucial for environmental monitoring and clinical diagnostics.

Oxygen Tension in Fungal Secondary Metabolism

Employ aspinonene as a quantitative endpoint in fermentation studies with A. ochraceus to dissect the regulation of the Favorskii-like rearrangement pathway. The established biosynthetic partition, where high oxygen favors aspyrone over aspinonene [2], provides a well-defined model for studying how environmental factors control fungal polyketide diversity.

Epoxide Natural Product Derivative Synthesis

Utilize aspinonene as a chiral, multifunctional building block for the semi-synthesis of novel natural product analogs. Its defined stereochemistry and orthogonal reactivity (epoxide and hydroxyl groups) provide a unique scaffold for creating libraries of derivatives for structure-activity relationship (SAR) studies or materials science applications.

Application

Selection Property

Validation Focus

Aspergillus chemotaxonomic identification

Chemotaxonomic marker specificity

Species-level metabolomic profiling

Oxygen-dependent fungal secondary metabolism

Biosynthetic pathway outcome under controlled conditions

Fermentation condition-response analysis

Epoxide natural product derivative synthesis

Multifunctional epoxide stereochemistry

Derivatization reactivity and scaffold integrity

• [1] A New Pair of Pentaketide Diastereoisomers from Aspergillus melleus YIM PHI001 (2018). Records of Natural Products, 12(3), 255-260. View Source
• [2] Fuchser, J., Thiericke, R., & Zeeck, A. (1995). Biosynthesis of aspinonene, a branched pentaketide produced by Aspergillus ochraceus, related to aspyrone. J. Chem. Soc., Perkin Trans. 1, 1663-1666. View Source